Cas no 2227792-88-1 ((1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2227792-88-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6452689
• PubChem ID: 165723508
• Update Time: 2025-06-14

(1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol
• 1H-Pyrazole-3-methanol, α,1,4-trimethyl-, (αR)-

• Inchi： 1S/C7H12N2O/c1-5-4-9(3)8-7(5)6(2)10/h4,6,10H,1-3H3/t6-/m1/s1
• InChI Key： ZPTQDEHICJBLMW-ZCFIWIBFSA-N
• SMILES： [C@@H](C1C(=CN(C)N=1)C)(O)C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 255.1±25.0 °C(Predicted)
• pka: 13.71±0.20(Predicted)

Additional information on (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol

Recent Advances in the Study of (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol and Its Implications in Chemical Biology and Medicine

The compound (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol (CAS: 2227792-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its pyrazole moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and pharmacokinetic properties, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Researchers have identified that (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol exhibits selective inhibition against certain kinases involved in inflammatory responses. This selectivity is attributed to its unique stereochemistry and the presence of the dimethylpyrazole group, which enhances its binding affinity to target proteins. These findings have been corroborated by in vitro and in vivo studies, highlighting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol. Preliminary data suggest that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These effects appear to be dose-dependent and specific to malignant cells, sparing healthy tissues. Such specificity is particularly valuable in oncology, where minimizing off-target effects is a critical challenge. Further studies are underway to optimize its efficacy and reduce potential side effects.

The synthesis of (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol has also been a focal point of recent research. Advances in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is essential for its biological activity. Researchers have developed novel catalytic methods that improve yield and reduce waste, aligning with the principles of green chemistry. These synthetic innovations not only facilitate large-scale production but also open avenues for structural modifications to enhance its pharmacological profile.

Pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol demonstrates favorable oral bioavailability and a relatively long half-life, making it suitable for oral administration. However, its metabolism involves cytochrome P450 enzymes, which may lead to potential drug-drug interactions. Researchers are investigating prodrug strategies and formulation techniques to mitigate these issues and improve its therapeutic index.

In conclusion, (1R)-1-(1,4-dimethyl-1H-pyrazol-3-yl)ethan-1-ol represents a promising candidate for further development in chemical biology and medicine. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthesis and pharmacokinetics, underscore its potential as a multifunctional therapeutic agent. Future research should focus on clinical translation, including safety and efficacy trials, to fully realize its therapeutic benefits. The ongoing exploration of this compound exemplifies the dynamic interplay between chemical innovation and biological discovery in modern drug development.